Cas no 2171375-91-8 (2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-2-methylbutanoic acid)

• Product Name: 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-2-methylbutanoic acid
• CAS No: 2171375-91-8
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6615293
• PubChem ID: 165604173
• Update Time: 2025-05-21

2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-2-methylbutanoic acid
• 2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}-2-methylbutanoic acid
• EN300-1576045
• 2171375-91-8

• Inchi： 1S/C25H30N2O5/c1-4-25(3,23(29)30)15-26-22(28)13-16(2)27-24(31)32-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,4,13-15H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)/t16-,25?/m0/s1
• InChI Key： UXGGVRYEXVUSBJ-YPHZTSLFSA-N
• SMILES： O(C(N[C@@H](C)CC(NCC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-2-methylbutanoic acid

Comprehensive Overview of 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-2-methylbutanoic acid (CAS No. 2171375-91-8)

2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-2-methylbutanoic acid (CAS No. 2171375-91-8) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are essential building blocks in solid-phase peptide synthesis (SPPS). Its unique structure, featuring an Fmoc-protecting group and a branched alkyl chain, makes it valuable for designing peptides with enhanced stability and bioactivity.

The CAS No. 2171375-91-8 compound is particularly significant in the development of therapeutic peptides and bioconjugates. Researchers frequently search for "Fmoc amino acid derivatives" or "peptide synthesis reagents" when exploring novel drug candidates. The growing demand for custom peptide synthesis and targeted drug delivery systems has increased interest in this compound, as it enables precise modifications to peptide backbones.

One of the key advantages of 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-2-methylbutanoic acid is its compatibility with automated peptide synthesizers. This aligns with the trending topic of "high-throughput peptide production" in biopharmaceutical research. Additionally, its Fmoc-protected amine group ensures selective deprotection during synthesis, minimizing side reactions—a feature highly sought after in "green chemistry" and sustainable lab practices.

In recent years, the compound has gained attention in "cancer research" due to its potential role in designing peptide-based inhibitors. The branched alkyl structure of this derivative may enhance membrane permeability, addressing a common challenge in "peptide drug bioavailability." Researchers investigating "peptide therapeutics for oncology" often explore such modified amino acids to improve pharmacokinetic properties.

The synthesis and application of CAS No. 2171375-91-8 also intersect with the rising field of "precision medicine." As personalized therapies gain momentum, the need for specialized amino acid building blocks like this compound continues to grow. Its structural features enable the creation of tailored peptide sequences, which are crucial for developing patient-specific treatments in areas like autoimmune diseases and metabolic disorders.

From a commercial perspective, suppliers of 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-2-methylbutanoic acid should highlight its purity grade (often >95% by HPLC) and storage conditions (typically -20°C under inert atmosphere). These specifications are critical for researchers searching for "high-purity peptide synthesis reagents" or "GMP-grade amino acid derivatives." The compound's stability data and solubility characteristics (commonly in DMF or DMSO) are additional valuable information for potential users.

Looking ahead, the demand for CAS No. 2171375-91-8 is expected to rise in conjunction with advancements in "peptide-based drug discovery." As the pharmaceutical industry shifts toward biologics and targeted therapies, specialized building blocks like this Fmoc-protected amino acid derivative will play increasingly important roles in medicinal chemistry and bioconjugation strategies.